5-ethyl-1-methyl-1H-1,2,3-triazole

• IUPAC Name: 5-ethyl-1-methyltriazole
• InChI: InChI=1S/C5H9N3/c1-3-5-4-6-7-8(5)2/h4H,3H2,1-2H3
• InChI Key: NSJLAMSQYHXKOD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=NN1C
• Molecular Formula: C5H9N3
• DSSTOX Substance ID: DTXSID301296837
• Molecular Weight: 111.15 g/mol
• CAS RN: 194209-19-3

Description

5-Ethyl-1-methyl-1H-1,2,3-triazole (EMT) is an organic compound that is widely used in the pharmaceutical and biochemical industries. It has a wide range of applications, including use as a reagent in organic synthesis, as a catalyst in biochemistry, and as a drug delivery agent. EMT has a unique structure that allows it to interact with various molecules, making it an ideal choice for a variety of scientific research applications.

Scientific Research Applications

5-ethyl-1-methyl-1H-1,2,3-triazole has a wide range of applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a drug delivery agent. In addition, 5-ethyl-1-methyl-1H-1,2,3-triazole has been used to study the structure and reactivity of various molecules, as well as to study the mechanism of action of certain drugs.

Mechanism of Action

The mechanism of action of 5-ethyl-1-methyl-1H-1,2,3-triazole is not completely understood. It is believed that 5-ethyl-1-methyl-1H-1,2,3-triazole interacts with various molecules through hydrogen bonding and other non-covalent interactions. These interactions allow 5-ethyl-1-methyl-1H-1,2,3-triazole to interact with various molecules, allowing it to act as a catalyst in certain reactions.
Biochemical and Physiological Effects
5-ethyl-1-methyl-1H-1,2,3-triazole has been shown to have a variety of biochemical and physiological effects. In laboratory studies, 5-ethyl-1-methyl-1H-1,2,3-triazole has been shown to affect the activity of enzymes, proteins, and other molecules involved in various biochemical pathways. It has also been shown to affect the metabolism of certain drugs, as well as to modulate the activity of certain hormones.

Advantages and Limitations for Lab Experiments

5-ethyl-1-methyl-1H-1,2,3-triazole has a number of advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and it is relatively easy to work with. In addition, 5-ethyl-1-methyl-1H-1,2,3-triazole has a wide range of applications in scientific research. However, 5-ethyl-1-methyl-1H-1,2,3-triazole also has some limitations. It is not soluble in water, and it is not very stable in the presence of light or oxygen.

Future Directions

The potential applications of 5-ethyl-1-methyl-1H-1,2,3-triazole are still being explored. Future research could focus on developing new methods for synthesizing 5-ethyl-1-methyl-1H-1,2,3-triazole, as well as studying its effects on various biochemical pathways. In addition, further research could focus on the development of new drug delivery systems based on 5-ethyl-1-methyl-1H-1,2,3-triazole. Additionally, research could be conducted to explore the potential therapeutic applications of 5-ethyl-1-methyl-1H-1,2,3-triazole. Finally, researchers could explore the potential use of 5-ethyl-1-methyl-1H-1,2,3-triazole as a biomarker for certain diseases.

Synthesis Methods

5-ethyl-1-methyl-1H-1,2,3-triazole is synthesized by the reaction of ethyl isocyanate and 1-methyl-1H-1,2,3-triazole in the presence of a base, such as sodium hydroxide. This reaction produces the desired compound in high yields. The reaction is conducted in a solvent, such as dichloromethane or ethanol, at a temperature of approximately 50-60°C. The reaction is typically complete within one hour.